Cas no 139768-33-5 (1H-Pyrrole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-2,5-dimethyl-)

• Product Name: 1H-Pyrrole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-2,5-dimethyl-
• CAS No: 139768-33-5
• MF: C₁₃H₁₀Cl₂F₃N
• MW: 308.126411914825
• CID: 1283487
• Update Time: 2024-08-03

1H-Pyrrole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-[2,6-dichloro-4-(trifluoromethyl)phenyl]-2,5-dimethyl-

• Inchi： 1S/C13H10Cl2F3N/c1-7-3-4-8(2)19(7)12-10(14)5-9(6-11(12)15)13(16,17)18/h3-6H,1-2H3
• InChI Key： XHTBABZLDHKTCQ-UHFFFAOYSA-N
• SMILES： N1(C2=C(Cl)C=C(C(F)(F)F)C=C2Cl)C(C)=CC=C1C

Computed Properties

• Exact Mass: 307.0144

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 324.2±42.0 °C(Predicted)
• PSA: 4.93
• pka: -4.47±0.70(Predicted)